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Compound of Interest

Compound Name: Isopropyl 5-bromonicotinamide

Cat. No.: B027745 Get Quote

Essential Safety and Handling Guide for
Isopropyl 5-bromonicotinamide
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for handling Isopropyl 5-bromonicotinamide (CAS 104290-45-1), a brominated

pyridine derivative. Adherence to these protocols is critical for ensuring personal safety and

maintaining a secure laboratory environment.

Chemical Identifier and Hazard Information:

While a specific Safety Data Sheet (SDS) for Isopropyl 5-bromonicotinamide is not readily

available, its structure as a brominated nicotinamide suggests that it should be handled with

care. Based on data from structurally similar compounds, the primary potential hazards are:

Harmful if swallowed, in contact with skin, or if inhaled.

Causes skin and serious eye irritation.

May cause respiratory irritation.

Therefore, a comprehensive personal protective equipment (PPE) plan is mandatory to

minimize exposure.
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Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is critical to mitigate the risks

associated with Isopropyl 5-bromonicotinamide.

Protection Type Minimum Requirement
Recommended for High-Risk

Operations

Eye/Face Protection
ANSI-approved safety goggles

with side shields.

Full-face shield worn over

safety goggles.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

Inspect prior to use.

Double-gloving with

appropriate material; consult

glove compatibility charts.

Body Protection
Laboratory coat, long pants,

and closed-toe/heel shoes.

Flame-resistant lab coat for

flammable compounds;

chemical-resistant apron.

Respiratory Protection

Not typically required when

using a certified chemical fume

hood.

A NIOSH-approved respirator

with appropriate cartridges

may be necessary for

emergencies, large-scale work,

or if a fume hood is not

available.

Operational Plan: Handling and Storage
Strict adherence to the following operational protocols is necessary for the safe handling and

storage of Isopropyl 5-bromonicotinamide.

Engineering Controls:

Ventilation: All manipulations of Isopropyl 5-bromonicotinamide must be conducted in a

properly functioning, certified chemical fume hood to minimize inhalation exposure.

Emergency Equipment: An eyewash station and a safety shower must be readily accessible

in the immediate work area.
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Storage:

Store in a cool, dry, well-ventilated area away from direct sunlight and heat sources.

Keep containers tightly sealed to prevent the release of vapors.

Segregate from incompatible materials such as strong oxidizing agents, acids, and bases.

Experimental Protocol: Standard Handling
Procedure
This protocol outlines the essential steps for safely handling Isopropyl 5-bromonicotinamide
in a laboratory setting.

Preparation:

Thoroughly review the available safety information for Isopropyl 5-bromonicotinamide
and similar compounds.

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Don all required PPE as specified in the table above.

Prepare all necessary equipment and reagents before handling the chemical.

Have a spill kit readily available.

Handling:

Conduct all transfers and manipulations of the compound within the fume hood.

Use appropriate tools (e.g., spatulas, pipettes) to avoid direct contact.

When weighing, do so in the fume hood or a ventilated balance enclosure.

Cleanup:

Decontaminate all glassware and the work surface after use.
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Properly remove and dispose of contaminated PPE.

Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan
Proper disposal of Isopropyl 5-bromonicotinamide and associated waste is crucial to prevent

environmental contamination and ensure safety.

Waste Segregation:

Solid Waste: Any unused Isopropyl 5-bromonicotinamide and contaminated disposable

items (e.g., gloves, weigh boats, paper towels) must be collected in a designated, sealed,

and clearly labeled hazardous waste container for "Halogenated Organic Waste".

Liquid Waste: Solutions containing Isopropyl 5-bromonicotinamide should be collected

in a separate, labeled hazardous waste container for "Halogenated Organic Waste".

Contaminated Glassware: Rinse glassware with a suitable solvent (e.g., acetone) three

times. The rinsate should be collected and disposed of as halogenated organic liquid

waste.

Disposal Procedure:

All waste containers must be kept closed except when adding waste.

Store waste containers in a designated satellite accumulation area.

Follow your institution's specific procedures for the final disposal of hazardous chemical

waste. Never dispose of Isopropyl 5-bromonicotinamide down the drain.

Mandatory Visualization

The following diagram illustrates the standard workflow for safely handling Isopropyl 5-
bromonicotinamide.
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Caption: Workflow for Safe Handling of Isopropyl 5-bromonicotinamide.
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To cite this document: BenchChem. [Personal protective equipment for handling Isopropyl 5-
bromonicotinamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027745#personal-protective-equipment-for-handling-
isopropyl-5-bromonicotinamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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